Cas no 125183-57-5 (1,3-Benzenedisulfonicacid, 5-[2-[4-(dimethylamino)phenyl]diazenyl]-)

• Product Name: 1,3-Benzenedisulfonicacid, 5-[2-[4-(dimethylamino)phenyl]diazenyl]-
• CAS No: 125183-57-5
• MF: C₁₄H₁₅N₃O₆S₂
• MW: 385.415400743485
• CID: 236908
• PubChem ID: 147872
• Update Time: 2025-04-19

1,3-Benzenedisulfonicacid, 5-[2-[4-(dimethylamino)phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid, 5-[2-[4-(dimethylamino)phenyl]diazenyl]-
• 5-{(E)-[4-(dimethylamino)phenyl]diazenyl}benzene-1,3-disulfonic acid
• 5-(4-dimethylaminophenyl)diazenylbenzene-1,3-disulfonic acid
• 5-[[4-(dimethylamino)phenyl]diazenyl]benzene-1,3-disulfonic acid
• 4-Dimethylaminoazobenzene-3',5'-disulfonic acid
• 125183-57-5

• Inchi： 1S/C14H15N3O6S2/c1-17(2)12-5-3-10(4-6-12)15-16-11-7-13(24(18,19)20)9-14(8-11)25(21,22)23/h3-9H,1-2H3,(H,18,19,20)(H,21,22,23)/b16-15+
• InChI Key： YFDPPIDRNRGGSM-FOCLMDBBSA-N
• SMILES： S(C1C=C(C=C(C=1)S(=O)(=O)O)/N=N/C1C=CC(=CC=1)N(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 385.04
• Monoisotopic Mass: 385.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Density: 1.51
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.65